Cas no 2091692-97-4 (1H-Pyrazolo[4,3-d]pyrimidine, 3,7-dichloro-)

• Product Name: 1H-Pyrazolo[4,3-d]pyrimidine, 3,7-dichloro-
• CAS No: 2091692-97-4
• MF: C₅H₂Cl₂N₄
• MW: 189
• CID: 5520198
• PubChem ID: 122198434
• Update Time: 2026-03-10

1H-Pyrazolo[4,3-d]pyrimidine, 3,7-dichloro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[4,3-d]pyrimidine, 3,7-dichloro-
• 3,7-Dichloro-1H-pyrazolo[4,3-d]pyrimidine
• G70401
• 3,7-dichloro-2H-pyrazolo[4,3-d]pyrimidine
• 2091692-97-4

• Inchi： 1S/C5H2Cl2N4/c6-4-3-2(8-1-9-4)5(7)11-10-3/h1H,(H,10,11)
• InChI Key： OUODFHBTWYVQTG-UHFFFAOYSA-N
• SMILES： C1=NC(Cl)=C2NN=C(Cl)C2=N1

Computed Properties

• Exact Mass: 187.9656515g/mol
• Monoisotopic Mass: 187.9656515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 54.5Ų